Cas no 124750-51-2 (N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole)

• Product Name: N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole
• CAS No: 124750-51-2
• MF: C₃₃H₂₅BrN₄
• MW: 557.482406377792
• MDL: MFCD09838964
• CID: 63737
• PubChem ID: 10053461
• Update Time: 2026-01-14

N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole Chemical and Physical Properties

Names and Identifiers

• N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole
• 5-(4'-BROMOMETHYL-1,1'-BIPHENYL-2-YL)-1-TRIPHENYLMETHYL-1H-TETRAZOLE
• 5-(4'-BROMOMETHYL-BIPHENYL-2-YL)-1-TRITYL-1H-TETRAZOLE
• N-(TRIPHENYLMETHYL)-5-(4'-BROMOMETHYLBIPHENYL-2-YL) TETRAZOLE
• 1H-Tetrazole, 5-[4'-(bromomethyl)[1,1'-biphenyl]-2-yl]-1-(triphenylmethyl)-
• Trityl tetrazole bromomethyl biphenyl
• 5-(4'-(BROMOMETHYL)(1,1'-BIPHENYL)-2-YL)-1-TRITYL-
• 5-[4'-(Bromomethyl)[1,1'-Biphenyl]-1-(Triphenylmethyl)Tetrazole]
• N-(Triphenylmethyl)C5-(4'-Bromomethylbiphenyl-2Yl)Tetrazole
• Valsartan intermediate
• 5-[4Bromomethyl-(1,1biphenyl)-2-yl]-1-triphenylmethyltetrazole
• N-(TRIPHENYLMETHYL)-5-(4''-BROMOMETHYLBIPHENYL-2-YL-)TETRAZOLE(BBTT)
• (TRIPHENYLMETHYL)TETRAZOLE
• 5-[4'-bromomethyl-1,1'-biphenyl-2-yl]-1-trityl-1H-tetrazole
• 5-(4'-(BROMOMETHYL)(1,1'-BIPHENYL)-2-YL)-1-TRITYL-1H-TETRAAZOLE
• n-(triphenylmethyl)-5-(4'-bromomethylbiphenyl-2-yl-)terazole
• 5-[4’-Bromomethyl-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole
• 5-[4'-(Bromomethyl)-1,1'-biphenyl-2-yl]-1-triphenylmethyl-1H-tetrazole
• 5-(4'-(Bromomethyl)-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole
• 5-(4'-BROMOMETHYL-1,1-BIPHENYL-2-YL)-1-TRIPHENYLMETHYL-1H-TETRAZOLE
• 5-[4’-Bromomethyl-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole,5-[4’-Bromomethyl-(1,1’-biphenyl)-2-yl]-1-triphenylm...
• 5-[4-Bromomethyl-(1,1-biphenyl)-2-yl]-1-triphenylmethyltetrazole
• BBTT
• IRBESARTAN BROMO IMPURITY
• N-(Tm)-5-(4'-bromomethylbiphenyl-2-yl )tetrazole
• N-(Triphenylmethyl)-5-(4-Bromomethylbiphenyl-2-yl-)Tetrazole
• TTBB
• 5-[2-[4-(bromomethyl)phenyl]phenyl]-1-trityltetrazole
• N-(Triphenylmethyl)-5-(4-Bromomethylbiphenyl-2-yl-)Tetrazole(Bbtt)
• 5-[4'-(bromomethyl)[1,1'-bi-phenyl]-2-yl]-1-(triphenylmethyl) -1H-tetrazole
• 5-[4'-(bromomethyl)[1,1'-biphenyl]-2-yl]-1-trityl-1H-tetraazole
• SCHEMBL796
• 5-(4'-Bromomethylbiphenyl-2-yl)-1-trityl-1H-tetrazole
• N-triphenylmethyl-5-(4'-bromomethylbiphen-2-yl)tetrazole
• 4-bromomethyl-2'-[N-triphenylmethyl-(1H-tetrazol-5yl)]biphenyl
• NS00004998
• N-triphenylmethyl-5-(4'-bromomethylbiphenyl-2-yl)tetrazole
• 5-[4'-(Bromomethyl)-1,1'-biphenyl-2-yl]-1-trityl-1H-tetrazole
• DTXSID80434768
• 4'-bromomethyl-2-(1-triphenylmethyltetrazol-5-yl)-biphenyl
• 4-bromomethyl-2'-(N-trityltetrazol-5yl)biphenyl
• 5-(4'-(Bromomethyl)-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole...
• 5-[4'-(bromomethyl)-[1,1'-biphenyl]-2-yl]-1-(triphenylmethyl) -1H-tetrazole
• N-Triphenylmethyl-5-[4'-(bromomethyl)biphenyl-2-yl]tetrazole
• Q-200519
• EC 603-010-9
• N-triphenylmethyl 5-[4'-(bromomethyl)biphenyl-2yl]tetrazole
• N-Triphenylmethyl-5-(4'-(bromomethyl)biphenyl-2-yl]tetrazole
• A20648
• 4-bromomethyl-2'-[N-triphenylmethyl-(1H-tetrazol-5-yl)]biphenyl
• 5-(4'-bromomethyl biphenyl-2-yl)-1-trityl-1H-tetrazole
• 5-[4'-(bromomethyl)-[1,1'-biphenyl]-2-yl]-1-(triphenylmethyl)-1H-1,2,3,4-tetrazole
• 2'-(N-triphenylmethyltetrazol-5-yl)biphen-4-yl methyl bromide
• 4-Bromomethyl-2'-(N-triphenylmethy-(1H-tetrazol-5-yl))biphenyl
• [[2'-(N-(triphenylmethyl)tetrazol-5-yl]-1,1'-biphenyl-4-yl]methyl] bromide
• GS-3620
• 5-[4'-(bromomethyl)[1,1'biphenyl]-2-yl]-1-(triphenylmethyl)-1H-tetrazole
• FT-0600867
• [[2'-[N-(triphenylmethyl)tetrazol-5-yl]-1,1'-biphenyl-4-yl]methyl] bromide
• 4-[2'-(N-trityltetrazol-5-yl)phenyl]benzyl bromide
• MFCD00665221
• N-triphenylmethyl-5-(4'-bromomethylbiphenyl-2-yl)-tetrazole
• [2'-(1-trityl-1H-tetrazol-5-yl)biphenyl-4-yl]methyl bromide
• 4-bromomethyl-2'-(N-triphenylmethyl-(1H-tetrazol-5-yl))biphenyl
• C33H25BrN4
• 5-(4'-Bromomethyl-biphenyl-2-yl)-N-(triphenylmethyl)tetrazole
• N-(triphenylmethyl)-5-[4'-(bromomethyl)biphenyl-2-yl]tetrazole
• CS-W009602
• AC-1836
• N-(triphenylmethyl)-5-(4'-bromomethyl biphenyl-2-yl) tetrazole
• 5-[2-[4-(bromomethyl)phenyl]phenyl]-1-trityl-tetrazole
• 5-(4'-(bromomethyl)biphenyl-2-yl)-1-trityl-1h-tetrazole
• N-(Triphenylmethyl)-5-(4'-bromomethylbiphenyl-2-yl-)terazole;Trityl tetrazole bromomethyl biphenyl;5-(4'-(Bromomethyl)-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole
• ZTFVTXDWDFIQEU-UHFFFAOYSA-N
• 5-(4'-(bromomethyl)-[1,1'-biphenyl]-2-yl]-1-(triphenylmethyl)-1H-tetrazole
• AM90281
• 2'-(N-triphenylmethyl tetrazol-5-yl)-4-bromomethylbiphenyl
• 5-[4'-(bromomethyl)[1,1'-biphenyl]-2-yl]-1-(triphenylmethyl)-1H-tetrazole
• AKOS000278516
• 4'-bromomethyl-2-(1-triphenylmethyltetrazol-5-yl)biphenyl
• N-(triphenylmethyl)-5-(4'-bromomethyl biphenyl-2-yl)tetrazole
• 4'-bromomethyl-2-(1-triphenylmethyl-1H-tetrazol-5-yl)-biphenyl
• 4-Bromomethyl-2'-(1-triphenylmethyltetrazol-5-yl)biphenyl
• 5-[4'-(Bromomethyl)-2-biphenylyl]-1-trityl-1H-tetrazole
• 5-[4'-Bromomethyl-(1,1'-biphenyl)-2-yl]-1-triphenylmethyltetrazole
• 4-[2-(trityltetrazol-5-yl)-phenyl]benzyl bromide
• 124750-51-2
• n-(triphenylmethyl)-5 (4'-bromomethylbiphenyl-2-yl)tetrazole
• 4-[2-(trityltetrazol-5-yl)phenyl]benzyl bromide
• BCP12001
• 4-(bromomethyl)-2'-(1-triphenylmethyltetrazol-5-yl)biphenyl
• B4462
• [2'-(1-trityl-1H-tetrazol-5-yl)bipheyl-4-yl]methyl bromide
• N-(triphenylmethyl)-5-(4'-bromomethylbiphenyl-2-yl)tetrazole
• N-(Triphenylmethyl)-5-(4'-bromomethylbiphenyl-2-yl-)tetrazole
• 4-[2-(trityltetrazol-5-yl)phenyl]benzylbromide
• 4'-bromomethyl-2-(1-triphenylmethyl-tetrazol-5-yl)-biphenyl
• 4-Bromomethyl-2'-(triphenylmethyltetrazol-5-yl)biphenyl
• 5-[4-(Bromomethyl)-1,1-Biphenyl-2-yl]-1-Triphenylmethyl-1H-Tetrazole
• 5-[4'-(bromomethyl)biphenyl-2-yl]-N-trityltetrazole
• 4-bromomethyl-2'-(1-triphenylmethyl-1H-tetrazol-5-yl)-biphenyl
• N-triphenylmethyl-5-(4'-bromomethylbiphenyl-2-yl) tetrazole
• 4-bromomethyl-2'-(N-trityltetrazol-5-yl)biphenyl
• 4-[2'-(N-trityltetrazol-5-yl)phenyl]benzylbromide

• MDL： MFCD09838964
• Inchi： 1S/C33H25BrN4/c34-24-25-20-22-26(23-21-25)30-18-10-11-19-31(30)32-35-36-37-38(32)33(27-12-4-1-5-13-27,28-14-6-2-7-15-28)29-16-8-3-9-17-29/h1-23H,24H2
• InChI Key： ZTFVTXDWDFIQEU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C1=CC=CC=C1C1=NN=NN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 556.12600
• Monoisotopic Mass: 556.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2
• XLogP3: 8.2

Experimental Properties

• Color/Form: Gray white solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 135-138°C
• Boiling Point: 718.4°C at 760 mmHg
• Flash Point: 388.3±35.7 °C
• Refractive Index: 1.66
• Stability/Shelf Life: Moisture Sensitive
• PSA: 43.60000
• LogP: 7.74220
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264; P270; P280; P301+P310+P330; P302+P352; P305+P351+P338; P332+P313; P337+P313; P362; P405; P501
• Hazardous Material transportation number：UN 2811 6.1/PG III
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole

Introduction to N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole (CAS No. 124750-51-2)

N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 124750-51-2, features a unique structural framework that combines a tetrazole ring with a biphenyl core, further functionalized by a bromomethyl group and a triphenylmethyl substituent. The intricate architecture of this molecule makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The tetrazole moiety, a five-membered heterocyclic ring containing four nitrogen atoms, is known for its remarkable reactivity and stability. This characteristic makes tetrazole derivatives valuable in medicinal chemistry, where they often serve as key structural elements in drug design. The presence of the bromomethyl group in the biphenyl ring enhances the compound's potential for further chemical modifications, enabling the synthesis of more complex molecules. Additionally, the triphenylmethyl group contributes to the molecule's lipophilicity, which can be advantageous for membrane permeability and bioavailability in pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological properties of N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole. Researchers have been investigating its potential as an intermediate in the synthesis of bioactive molecules. The combination of the tetrazole ring and the biphenyl core suggests that this compound may exhibit interesting biological activities, such as antimicrobial, anti-inflammatory, or anticancer effects. Preliminary studies have shown that derivatives of this compound can interact with specific biological targets, leading to promising outcomes in preclinical models.

The bromomethyl group in the structure provides a versatile handle for further functionalization, allowing chemists to introduce additional functional groups or linkages. This flexibility is particularly useful in drug discovery pipelines, where targeted modifications can enhance potency, selectivity, and pharmacokinetic properties. The triphenylmethyl group, on the other hand, not only improves solubility but also contributes to steric hindrance around critical reactive sites. This balance of properties makes N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole a compelling scaffold for developing novel therapeutics.

Advances in computational chemistry and molecular modeling have further accelerated the exploration of this compound's potential applications. By leveraging high-throughput virtual screening and molecular dynamics simulations, researchers can predict how N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole interacts with biological targets at an atomic level. These computational approaches have revealed that subtle modifications to the molecule can significantly alter its binding affinity and selectivity. Such insights are crucial for optimizing drug candidates before they enter more costly and time-consuming experimental phases.

The synthesis of N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tetrazole ring typically involves cycloaddition reactions between dienes and azides, while the biphenyl core is constructed through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The bromomethyl group is often introduced via halogen-metal exchange followed by methylation. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent applications.

In materials science, N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole has shown promise as a building block for advanced functional materials. Its rigid biphenyl core and electron-rich tetrazole ring make it suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its potential as a host material in phosphorescent emitters or as an intermediate in synthesizing conductive polymers. The presence of the bromomethyl group also allows for further derivatization into more complex materials with tailored properties.

The growing body of research on N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole underscores its significance as both a pharmaceutical intermediate and a material science precursor. As our understanding of its properties continues to expand, new applications are likely to emerge. Collaborative efforts between chemists, biologists, and engineers will be essential in harnessing this compound's full potential across multiple disciplines. With ongoing advancements in synthetic methodologies and computational tools, N-(Triphenylmethyl)-5-(4-bromomethylbiphenyl-2-yl)tetrazole is poised to play a pivotal role in shaping the future of chemical innovation.